Cas no 82682-60-8 (Benzoyl chloride, 2,4-dichloro-3-methyl-)

• Product Name: Benzoyl chloride, 2,4-dichloro-3-methyl-
• CAS No: 82682-60-8
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• MDL: MFCD27929311
• CID: 4204033
• PubChem ID: 13235952
• Update Time: 2025-06-11

Benzoyl chloride, 2,4-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4-dichloro-3-methyl-
• MFCD27929311
• 2,4-dichloro-3-methyl-benzoyl chloride
• E93172
• UYIOIFBHFVCZSM-UHFFFAOYSA-N
• 82682-60-8
• SCHEMBL10625935
• 2,4-dichloro-3-methylbenzoyl chloride

• MDL： MFCD27929311
• Inchi： 1S/C8H5Cl3O/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3
• InChI Key： UYIOIFBHFVCZSM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=C(C=1C)Cl

Computed Properties

• Exact Mass: 221.940598g/mol
• Monoisotopic Mass: 221.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 2,4-dichloro-3-methyl-

Benzoyl chloride, 2,4-dichloro-3-methyl- (CAS No. 82682-60-8): A Comprehensive Overview

Benzoyl chloride, 2,4-dichloro-3-methyl-, identified by its Chemical Abstracts Service (CAS) number 82682-60-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This organochlorine derivative exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including the presence of multiple chloro substituents and a methyl group, contribute to its reactivity and versatility in chemical transformations.

The compound’s molecular structure consists of a benzoyl chloride core substituted with two chlorine atoms at the 2 and 4 positions, and a methyl group at the 3 position. This arrangement imparts a high degree of electrophilicity to the benzene ring, making it susceptible to nucleophilic attacks. Such characteristics are particularly useful in the synthesis of amides, ureas, and other heterocyclic compounds, which are fundamental building blocks in drug development.

In recent years, Benzoyl chloride, 2,4-dichloro-3-methyl- has garnered attention in the development of novel therapeutic agents. Researchers have been exploring its potential in synthesizing inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its utility in creating derivatives that interact with proteases involved in inflammatory responses. These derivatives show promise in modulating immune pathways, making them attractive candidates for treating chronic inflammatory diseases.

Moreover, the compound’s reactivity with nucleophiles has been leveraged in the preparation of complex molecular architectures. In particular, its ability to form stable intermediates with alcohols and amines has been exploited in the synthesis of peptide mimetics and other bioactive molecules. Such applications are crucial in developing new antibiotics and antiviral agents, where precise molecular design is essential for efficacy and selectivity.

The use of Benzoyl chloride, 2,4-dichloro-3-methyl- in pharmaceutical synthesis is not without challenges. Its highly reactive nature necessitates careful handling under controlled conditions to prevent unwanted side reactions. However, advancements in synthetic methodologies have enabled more efficient and safer utilization of this compound. For example, recent innovations in catalytic systems have allowed for milder reaction conditions while maintaining high yields.

Recent research has also highlighted the role of this compound in material science applications. Beyond its pharmaceutical uses, Benzoyl chloride, 2,4-dichloro-3-methyl- has been investigated for its potential in creating functional polymers and coatings. Its ability to undergo polymerization reactions under specific conditions makes it a candidate for developing advanced materials with tailored properties.

In conclusion, Benzoyl chloride, 2,4-dichloro-3-methyl- (CAS No. 82682-60-8) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it indispensable in the development of new drugs and materials. As research continues to uncover new methodologies for its utilization, its significance is expected to grow further.